N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(5-hydroxy-3-phenylpentyl)oxalamide

• IUPAC Name: N'-(1,3-benzodioxol-5-ylmethyl)-N-(5-hydroxy-3-phenylpentyl)oxamide
• InChI: InChI=1S/C21H24N2O5/c24-11-9-17(16-4-2-1-3-5-16)8-10-22-20(25)21(26)23-13-15-6-7-18-19(12-15)28-14-27-18/h1-7,12,17,24H,8-11,13-14H2,(H,22,25)(H,23,26)
• InChI Key: XCJADMLHOVKHBL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C(=O)NCCC(CCO)C3=CC=CC=C3
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• CAS No.: 1795299-11-4

Description

The compound “N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(5-hydroxy-3-phenylpentyl)oxalamide” is an organic compound containing a benzodioxol group and a phenyl group. The benzodioxol group is a common motif in many organic compounds, including pharmaceuticals and natural products.

Scientific Research Applications

Synthesis and Characterization

Research in organic chemistry often focuses on the synthesis and characterization of novel compounds. For example, studies on similar complex molecules involve detailed synthetic routes to achieve desired structures, followed by characterization using techniques such as NMR spectroscopy and X-ray crystallography. These steps are crucial for confirming the molecular structure and purity of the synthesized compounds (Barbero et al., 1996; Todoroki et al., 2014).

Biological Activity

The biological activity of complex organic molecules is another significant area of research. Studies might investigate the compound's potential effects on various biological targets, such as enzymes, receptors, or cells, to explore their therapeutic potential. For example, compounds are evaluated for their cytotoxic activity against cancer cells or their potential to modulate specific biochemical pathways (Asegbeloyin et al., 2014).

Material Science Applications

Organic molecules can also find applications in material science, such as the development of new polymers with specific mechanical or thermal properties. Studies might explore how the incorporation of complex organic molecules affects the material's characteristics, including its conductivity, mechanical strength, or biodegradability (Shen et al., 2016).

Future Directions

Given the lack of information on this compound, future research could focus on its synthesis, characterization, and evaluation of its biological activity. It could potentially serve as a lead compound for the development of new therapeutics.

Mechanism of Action

Target of Action

Similar compounds have shown antitumor activities against various cancer cell lines .

Mode of Action

It has been observed that similar compounds can induce apoptosis and cause both s-phase and g2/m-phase arrests in cancer cell lines .

Biochemical Pathways

Similar compounds have been found to affect cell cycle progression and apoptosis pathways .

Result of Action

Similar compounds have been found to induce apoptosis and cause cell cycle arrest .

Biochemical Analysis

Biochemical Properties

Compounds with similar structures have been shown to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions often depends on the specific structural features of the compound.

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .